![molecular formula C22H24N4O5S2 B2360226 1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-tosylbutan-1-one CAS No. 941926-02-9](/img/structure/B2360226.png)
1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-tosylbutan-1-one
Overview
Description
1-(4-(6-Nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)-4-tosylbutan-1-one, also known as NBQX, is a potent and selective antagonist of the ionotropic glutamate receptor. It is widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.
Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives have been extensively studied for their anti-tubercular properties. The compound may be involved in the synthesis of new molecules with potential activity against Mycobacterium tuberculosis. These derivatives can be synthesized through various pathways, including diazo-coupling and Knoevenagel condensation, and are compared with standard reference drugs for their inhibitory concentrations .
Anti-Inflammatory Properties
The structural analogs of benzothiazole have shown promising results as anti-inflammatory agents. The compound could be part of a series that, when synthesized and coupled with other pharmacophores, exhibits significant inhibition of COX enzymes, which are pivotal in the inflammatory process .
Antibacterial and Anti-Biofilm Activity
Benzothiazole derivatives are also being explored for their antibacterial properties. The compound may contribute to altering bacterial cell penetrability, affecting permeability-based antibiotic resistance, and potentially possessing anti-biofilm activity as an adjuvant mechanism of action .
Anticancer Activity
Some benzothiazole derivatives have been identified to induce apoptosis in cancer cells. The compound could be part of studies that focus on the synthesis of molecules that interact with cancer cell DNA and inhibit colony formation, thereby acting as potential anticancer agents .
Analgesic Activity
Compounds with a benzothiazole moiety have been associated with analgesic activity. The compound could be involved in the development of new analgesics that provide pain relief by targeting specific pathways in the nervous system .
Molecular Docking Studies
Benzothiazole derivatives are often used in molecular docking studies to predict the interaction between the compound and target proteins. This compound could be used in computational models to understand its binding affinity and predict its biological activity .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been reported to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity . In addition, some benzothiazole derivatives have shown significant anti-inflammatory activities .
Mode of Action
Benzothiazole derivatives have been found to inhibit cox-1 and cox-2 enzymes , which play a crucial role in inflammation. The inhibition of these enzymes can lead to reduced inflammation.
Biochemical Pathways
The inhibition of cox-1 and cox-2 enzymes by some benzothiazole derivatives can affect the synthesis of prostaglandins, which are key mediators of inflammation .
Result of Action
Some benzothiazole derivatives have shown significant anti-inflammatory activities . They have demonstrated excellent COX-2 SI values and even showed inhibition of albumin denaturation .
properties
IUPAC Name |
4-(4-methylphenyl)sulfonyl-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O5S2/c1-16-4-7-18(8-5-16)33(30,31)14-2-3-21(27)24-10-12-25(13-11-24)22-23-19-9-6-17(26(28)29)15-20(19)32-22/h4-9,15H,2-3,10-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYPJHSRLXAQXND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O5S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2,6-difluorophenyl)methanone](/img/structure/B2360146.png)
![N-[2-[(3-Chloropyridin-2-yl)methylamino]-2-oxoethyl]-N-ethylprop-2-enamide](/img/structure/B2360154.png)
![(E)-N-benzhydryl-3-[4-(2-methylpropyl)phenyl]prop-2-enamide](/img/structure/B2360161.png)
![6-Allyl-5-methyl-3-phenyl-7-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine](/img/structure/B2360165.png)
